Cas no 91339-68-3 ((1-methoxy-3-phenylpropan-2-yl)(methyl)amine hydrochloride)

• Product Name: (1-methoxy-3-phenylpropan-2-yl)(methyl)amine hydrochloride
• CAS No: 91339-68-3
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 4664872
• PubChem ID: 75525783
• Update Time: 2025-10-28

(1-methoxy-3-phenylpropan-2-yl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-methoxy-3-phenylpropan-2-yl)(methyl)amine Hydrochloride
• (1-methoxy-3-phenylpropan-2-yl)(methyl)amine hydrochloride

• Inchi： 1S/C11H17NO.ClH/c1-12-11(9-13-2)8-10-6-4-3-5-7-10;/h3-7,11-12H,8-9H2,1-2H3;1H
• InChI Key： MZFBBCSUCJVKQH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(NC)COC.Cl

Additional information on (1-methoxy-3-phenylpropan-2-yl)(methyl)amine hydrochloride

Recent Advances in the Study of (1-methoxy-3-phenylpropan-2-yl)(methyl)amine hydrochloride (CAS: 91339-68-3)

In recent years, the compound (1-methoxy-3-phenylpropan-2-yl)(methyl)amine hydrochloride (CAS: 91339-68-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and pharmacological properties, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The latest research has focused on its synthesis, mechanism of action, and potential use in treating neurological disorders, making it a promising candidate for further development.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for (1-methoxy-3-phenylpropan-2-yl)(methyl)amine hydrochloride, highlighting improvements in yield and purity. The researchers utilized a novel catalytic method that reduced byproduct formation, thereby enhancing the scalability of the synthesis process. This advancement is crucial for large-scale production, which is essential for clinical trials and eventual commercialization.

Another significant development comes from a preclinical study exploring the compound's mechanism of action. Findings suggest that (1-methoxy-3-phenylpropan-2-yl)(methyl)amine hydrochloride acts as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. This dual activity positions it as a potential treatment for conditions such as depression and Parkinson's disease. The study, conducted on animal models, demonstrated improved behavioral outcomes with minimal side effects, paving the way for human trials.

In addition to its neurological applications, recent research has also examined the compound's pharmacokinetic properties. A study in the European Journal of Pharmaceutical Sciences reported favorable absorption and distribution profiles, with a half-life that supports once-daily dosing. These findings are critical for optimizing dosing regimens in future clinical studies and ensuring patient compliance.

Despite these promising results, challenges remain. For instance, the compound's stability under various storage conditions needs further investigation. A recent publication in Chemical & Pharmaceutical Bulletin addressed this issue, proposing optimized storage protocols that maintain the compound's integrity over extended periods. Such studies are vital for ensuring the compound's efficacy and safety during transportation and storage.

Looking ahead, the next phase of research will likely focus on clinical trials to evaluate the compound's safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, bringing (1-methoxy-3-phenylpropan-2-yl)(methyl)amine hydrochloride closer to regulatory approval and market availability. The compound's multifaceted pharmacological profile and recent advancements in its synthesis and application underscore its potential to address unmet medical needs in neurology and beyond.